Cas no 887350-78-9 (4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline)

4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline is a fluorinated quinoline derivative with a highly functionalized structure, offering versatility in synthetic and medicinal chemistry applications. The presence of chloro and trifluoromethyl groups enhances its reactivity, making it a valuable intermediate for constructing complex heterocyclic compounds. Its electron-withdrawing substituents contribute to improved stability and selectivity in cross-coupling reactions, while the methyl group at the 8-position can influence steric and electronic properties. This compound is particularly useful in pharmaceutical research, agrochemical development, and materials science due to its potential as a building block for bioactive molecules. Its well-defined structure ensures consistent performance in demanding synthetic processes.

4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline structure

887350-78-9 structure

Product Name:4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline

CAS No:887350-78-9

MF:C₁₁H₆Cl₂F₃N

MW:280.073251247406

MDL:MFCD08448261

CID:856220

PubChem ID:43668577

Update Time:2025-05-28

4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

- 4,7-DICHLORO-8-METHYL-2-(TRIFLUOROMETHYL)QUINOLINE
- A861525
- 887350-78-9
- DTXSID40656308
- SB69884
- AKOS009866590
- CS-0211182
- MFCD08448261
- BS-23199
- BUTTPARK 147\\04-40
- BUTTPARK 147 4-40
- 4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline
- MDL： MFCD08448261
- Inchi： 1S/C11H6Cl2F3N/c1-5-7(12)3-2-6-8(13)4-9(11(14,15)16)17-10(5)6/h2-4H,1H3
- InChI Key： KCBAMMZWGCMDMX-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(F)(F)F)N=C2C(C)=C(C=CC2=1)Cl

Computed Properties

Exact Mass: 278.98300
Monoisotopic Mass: 278.9829391g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 284
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.7
Topological Polar Surface Area: 12.9Å²

Experimental Properties

PSA: 12.89000
LogP: 4.86880

4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM143507-25g	4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline	887350-78-9	95%	25g	$427	2021-08-05
Fluorochem	215933-1g	4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline	887350-78-9	95%	1g	￡67.00	2022-02-28
Fluorochem	215933-5g	4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline	887350-78-9	95%	5g	￡201.00	2022-02-28
Fluorochem	215933-25g	4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline	887350-78-9	95%	25g	￡536.00	2022-02-28
abcr	AB272430-1 g	4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline; 95%	887350-78-9		1g	€136.80	2022-06-11
abcr	AB272430-5 g	4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline; 95%	887350-78-9		5g	€326.40	2022-06-11
abcr	AB272430-25 g	4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline; 95%	887350-78-9		25g	€800.40	2022-06-11
Chemenu	CM143507-25g	4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline	887350-78-9	95%	25g	$***	2023-05-29
Alichem	A189005596-25g	4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline	887350-78-9	95%	25g	$492.48	2023-08-31
TRC	D437198-100mg	4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline	887350-78-9		100mg	$64.00	2023-05-18

4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline Related Literature

1. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
2. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
3. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
4. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
5. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300

Related Categories

887350-78-9 (4,7-Dichloro-8-methyl-2-(trifluoromethyl)quinoline) Related Products

Recommended suppliers

HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.

Gold Member

Audited Supplier

CN Supplier

Reagent

HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.

Zouping Mingyuan Import and Export Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent

Zouping Mingyuan Import and Export Trading Co., Ltd

Inner Mongolia Xinhong Biological Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Inner Mongolia Xinhong Biological Technology Co., Ltd

Beyond Pharmaceutical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent

Shanghai Bent Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk